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Compound of Interest

Compound Name: Rubidium chlorate

Cat. No.: B078869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the thermal stability of alkali metal

chlorates, from lithium chlorate to cesium chlorate. The information presented herein is

supported by experimental data to facilitate informed decisions in research and development

processes where these compounds may be utilized.

Introduction
Alkali metal chlorates are a group of inorganic salts with the general formula MClO₃, where M

represents an alkali metal (Li, Na, K, Rb, Cs). Their thermal stability, or the temperature at

which they decompose, is a critical property influencing their storage, handling, and application,

particularly in contexts requiring controlled release of oxygen or involving high-temperature

reactions. The stability of these salts exhibits a clear trend as one moves down the alkali metal

group in the periodic table.

Quantitative Data Summary
The thermal stability of alkali metal chlorates generally increases down the group. This trend is

evident in their decomposition onset temperatures as determined by thermogravimetric

analysis (TGA). The following table summarizes the key quantitative data related to the thermal

decomposition of these compounds.
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Compound Formula
Molar Mass (
g/mol )

Melting Point
(°C)

Decompositio
n Onset
Temperature
(°C)

Lithium Chlorate LiClO₃ 90.39 ~129 ~270

Sodium Chlorate NaClO₃ 106.44 ~248 ~400

Potassium

Chlorate
KClO₃ 122.55 ~356 ~400

Rubidium

Chlorate
RbClO₃ 168.92 ~342 ~480

Cesium Chlorate CsClO₃ 216.36 ~334 ~510

Decomposition Pathways
The thermal decomposition of alkali metal chlorates primarily proceeds through two main

pathways:

Decomposition to Metal Chloride and Oxygen: This is the complete decomposition reaction,

releasing all oxygen atoms as O₂ gas.

2MClO₃(s) → 2MCl(s) + 3O₂(g)

Disproportionation to Metal Perchlorate and Metal Chloride: In this reaction, a portion of the

chlorate is oxidized to perchlorate (ClO₄⁻) while another portion is reduced to chloride (Cl⁻).

4MClO₃(s) → 3MClO₄(s) + MCl(s)

The relative contribution of each pathway can be influenced by factors such as temperature,

heating rate, and the presence of impurities or catalysts.

Trend in Thermal Stability
The observed increase in thermal stability down the group (Li < Na < K < Rb < Cs) can be

attributed to the decreasing polarizing power of the alkali metal cation. The smaller lithium
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cation (Li⁺) has a high charge density and strongly polarizes the large chlorate anion (ClO₃⁻),

weakening the Cl-O bonds and thus lowering the decomposition temperature. As the size of the

cation increases down the group, its polarizing effect on the chlorate anion diminishes, leading

to a more stable compound that requires higher temperatures to decompose.
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Caption: Trend in thermal stability of alkali metal chlorates.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
The thermal stability of the alkali metal chlorates is determined using thermogravimetric

analysis (TGA). This technique measures the change in mass of a sample as a function of

temperature in a controlled atmosphere.

Apparatus:

Thermogravimetric Analyzer (TGA) with a high-precision balance and a furnace capable of

reaching at least 600°C.

Sample pans (typically alumina or platinum).

Inert gas supply (e.g., nitrogen or argon).

Procedure:

Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of the alkali

metal chlorate is placed in a tared TGA sample pan.

Instrument Setup: The TGA furnace is purged with an inert gas (e.g., nitrogen at a flow rate

of 20-50 mL/min) to provide a non-reactive atmosphere.
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Heating Program: The sample is heated from ambient temperature to a final temperature

(e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

Data Acquisition: The mass of the sample is continuously monitored and recorded as a

function of temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the

onset temperature of decomposition, which is the temperature at which significant mass loss

begins. The percentage of mass loss is also calculated to corroborate the proposed

decomposition reactions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

TGA Analysis

Data Analysis

Weigh 5-10 mg of
Alkali Metal Chlorate

Place in TGA pan

Purge with Inert Gas

Heat at a constant rate
(e.g., 10°C/min)

Record Mass vs. Temperature

Plot TGA Curve

Determine Onset
Decomposition Temperature

Click to download full resolution via product page

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).
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To cite this document: BenchChem. [A Comparative Analysis of the Thermal Stability of Alkali
Metal Chlorates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078869#comparative-study-of-alkali-metal-chlorates-
thermal-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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